Cas no 2228801-37-2 (2-fluoro-1-3-nitro-5-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2-fluoro-1-3-nitro-5-(trifluoromethyl)phenylethan-1-ol
• CAS No: 2228801-37-2
• MF: C₉H₇F₄NO₃
• MW: 253.150396585464
• CID: 5909991
• PubChem ID: 165630263
• Update Time: 2025-07-30

2-fluoro-1-3-nitro-5-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-3-nitro-5-(trifluoromethyl)phenylethan-1-ol
• EN300-1962389
• 2228801-37-2
• 2-fluoro-1-[3-nitro-5-(trifluoromethyl)phenyl]ethan-1-ol

• Inchi： 1S/C9H7F4NO3/c10-4-8(15)5-1-6(9(11,12)13)3-7(2-5)14(16)17/h1-3,8,15H,4H2
• InChI Key： PZVXFBUDAUBENN-UHFFFAOYSA-N
• SMILES： FCC(C1C=C(C=C(C(F)(F)F)C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 253.03620573g/mol
• Monoisotopic Mass: 253.03620573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66Ų

Additional information on 2-fluoro-1-3-nitro-5-(trifluoromethyl)phenylethan-1-ol

Introduction to 2-Fluoro-1-3-Nitro-5-(Trifluoromethyl)phenylethan-1-ol (CAS No. 2228801-37-2)

2-Fluoro-1-3-nitro-5-(trifluoromethyl)phenylethan-1-ol (CAS No. 2228801-37-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluoro-substituted phenyl ring, a nitro group, and a trifluoromethyl moiety, which collectively contribute to its potential biological activities and pharmacological properties.

The chemical structure of 2-fluoro-1-3-nitro-5-(trifluoromethyl)phenylethan-1-ol is defined by the presence of a fluoro atom at the 2-position of the phenyl ring, a nitro group at the 3-position, and a trifluoromethyl group at the 5-position. The ethan-1-ol substituent adds a hydroxyl group to the molecule, which can participate in hydrogen bonding and other intermolecular interactions. These structural elements make it a versatile compound for various applications in drug discovery and development.

Recent studies have explored the potential of 2-fluoro-1-3-nitro-5-(trifluoromethyl)phenylethan-1-ol in different biological contexts. One notable area of research is its use as an intermediate in the synthesis of novel pharmaceutical agents. The presence of the nitro group and trifluoromethyl moiety can enhance the electronic properties of the molecule, making it suitable for targeting specific biological pathways or receptors.

In addition to its synthetic utility, 2-fluoro-1-3-nitro-5-(trifluoromethyl)phenylethan-1-ol has been investigated for its potential as an anticancer agent. Studies have shown that compounds with similar structural features can exhibit cytotoxic effects against various cancer cell lines. The fluoro and trifluoromethyl substituents are known to influence the lipophilicity and metabolic stability of molecules, which are crucial factors in drug design.

The hydroxyl group in 2-fluoro-1-3-nitro-5-(trifluoromethyl)phenylethan-1-ol can also play a significant role in its biological activity. Hydroxyl groups are often involved in hydrogen bonding interactions with biomolecules, which can enhance binding affinity and selectivity. This property makes the compound an attractive candidate for further optimization through structure-based drug design approaches.

Beyond its potential as an anticancer agent, 2-fluoro-1-3-nitro-5-(trifluoromethyl)phenylethan-1-ol has been explored for its anti-inflammatory properties. Inflammatory diseases are characterized by excessive production of pro-inflammatory cytokines and mediators, and compounds that can modulate these pathways are of great interest. The nitro group in this compound can act as an electron-withdrawing group, potentially affecting the redox state of cells and influencing inflammatory responses.

The synthesis of 2-fluoro-1-3-nitro-5-(trifluoromethyl)phenylethan-1-ol typically involves multi-step reactions, starting from readily available starting materials. Key steps include the introduction of the fluoro and trifluoromethyl groups onto the phenyl ring, followed by nitration to form the nitro group. The final step involves the addition of the ethanolic substituent to complete the molecule's structure.

In terms of safety and handling, it is important to note that while 2-fluoro-1-3-nitro-5-(trifluoromethyl)phenylethan-1-ol is not classified as a hazardous material or controlled substance, standard laboratory practices should be followed when working with this compound. Proper personal protective equipment (PPE) should be used, and appropriate ventilation should be maintained to ensure safe handling.

The future prospects for 2-fluoro-1-3-nitro-5-(trifluoromethyl)phenylethan-1-o are promising. Ongoing research is focused on optimizing its structure to enhance its biological activity and pharmacokinetic properties. Additionally, efforts are being made to explore its potential in combination therapies with other drugs to achieve synergistic effects against diseases such as cancer and inflammation.

In conclusion, 2-fluoro--<em strong*>*-nitro-<em strong*>*-5-<em strong*>*(trifluoromethyl)phenylethan-<em strong*>*-1-<em strong*>*-ol (CAS No. 2228801-<em strong*>*-37-<em strong*>*-2)</stron*g*> is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable tool for drug discovery and development, and ongoing studies continue to uncover new applications for this intriguing molecule.